Cas no 1806190-69-1 (5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1806190-69-1
• MF: C₉H₄BrF₆NO₃
• MW: 368.027382850647
• CID: 4845317
• Update Time: 2025-10-29

5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H4BrF6NO3/c10-1-3-2-17-5(7(18)19)6(20-9(14,15)16)4(3)8(11,12)13/h2H,1H2,(H,18,19)
• InChI Key： OJPBBOQJSLIJOA-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(=O)O)C(=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4

Additional information on 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylic acid

Introduction to 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806190-69-1) and Its Applications in Modern Chemical Biology

5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylic acid, identified by the CAS number 1806190-69-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine derivatives, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The structural features of this compound, particularly the presence of bromomethyl, trifluoromethoxy, and trifluoromethyl substituents, endow it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The bromomethyl group in the molecule serves as a reactive handle, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. This reactivity is particularly useful in the synthesis of bioactive molecules, where precise functionalization is often required. The trifluoromethoxy and trifluoromethyl groups, on the other hand, introduce electron-withdrawing effects that can modulate the electronic properties of the pyridine ring. These groups are known to enhance metabolic stability and binding affinity, making them desirable in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Pyridine derivatives have emerged as a prominent class of compounds in this endeavor, owing to their ability to interact with biological targets in multiple ways. For instance, studies have shown that pyridine-based molecules can act as inhibitors or activators of enzymes and receptors, thereby influencing various cellular processes. The compound 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806190-69-1) is no exception and has been explored in several preclinical studies for its potential pharmacological properties.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The presence of multiple reactive sites allows for the facile introduction of additional functional groups, enabling chemists to tailor the molecule's properties to specific biological targets. For example, researchers have utilized this compound to synthesize analogs with enhanced binding affinity to particular enzymes or receptors. Such modifications are crucial in optimizing drug candidates for clinical use.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors for various diseases, including cancer, inflammation, and neurodegenerative disorders. Pyridine derivatives have shown promise in this context due to their ability to modulate key signaling pathways involved in these conditions. The compound 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806190-69-1) has been investigated as a potential lead compound for such applications. Preliminary studies suggest that it may interfere with critical molecular targets associated with these diseases, offering a promising starting point for further development.

Advances in computational chemistry have also played a significant role in understanding the behavior of this compound both in vitro and in silico. Molecular modeling techniques have been employed to predict how this molecule interacts with biological targets at the atomic level. These insights have guided synthetic efforts aimed at improving its potency and selectivity. Additionally, computational methods have been used to assess its metabolic stability and potential toxicity profiles, providing valuable information for drug development.

The synthesis of 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806190-69-1) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromomethyl group necessitates protective strategies during synthesis to prevent unwanted side reactions. Furthermore, the presence of fluorinated substituents demands specialized conditions to maintain their integrity throughout the synthetic process.

In conclusion, 5-(Bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806190-69-1) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of reactive sites and electronic properties makes it a versatile tool for synthetic chemists and pharmacologists alike. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in the development of next-generation drugs.